Cas no 2228878-73-5 (5-amino-2,2-dimethylpentane-1,3-diol)

• Product Name: 5-amino-2,2-dimethylpentane-1,3-diol
• CAS No: 2228878-73-5
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 5801002
• PubChem ID: 165966033
• Update Time: 2025-06-23

5-amino-2,2-dimethylpentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 5-amino-2,2-dimethylpentane-1,3-diol
• 2228878-73-5
• EN300-2000414

• Inchi： 1S/C7H17NO2/c1-7(2,5-9)6(10)3-4-8/h6,9-10H,3-5,8H2,1-2H3
• InChI Key： RYRBWANXCOOFII-UHFFFAOYSA-N
• SMILES： OC(CCN)C(C)(C)CO

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 5-amino-2,2-dimethylpentane-1,3-diol

Comprehensive Analysis of 5-amino-2,2-dimethylpentane-1,3-diol (CAS No. 2228878-73-5): Properties, Applications, and Industry Trends

5-amino-2,2-dimethylpentane-1,3-diol (CAS No. 2228878-73-5) is a specialized organic compound gaining attention in pharmaceutical and cosmetic research due to its unique structural properties. This amino diol derivative features a branched carbon chain with both hydroxyl and amino functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, particularly for pharmaceutical intermediates targeting metabolic disorders.

The molecular structure of 5-amino-2,2-dimethylpentane-1,3-diol (CAS 2228878-73-5) demonstrates exceptional stability under physiological conditions, a characteristic that aligns with current industry demands for long-acting formulations. Its amphiphilic nature enables applications in drug delivery systems, where researchers are exploring its role in enhancing bioavailability of poorly soluble APIs – a hot topic in biopharmaceutical optimization forums. The compound's low toxicity profile further supports its adoption in cosmetic formulations, particularly in anti-aging serums where amino-alcohol compounds show moisturizing benefits.

From a synthetic chemistry perspective, 2228878-73-5 serves as a valuable precursor for heterocyclic compounds, with published protocols demonstrating its conversion to pyrrolidine derivatives. This reactivity pattern positions the compound as relevant to green chemistry initiatives, answering frequent search queries about sustainable synthetic routes. Analytical data confirms the compound's high purity (>98% by HPLC), meeting stringent requirements for GMP-compliant production – a critical consideration for pharmaceutical manufacturers.

Market intelligence reveals growing interest in 5-amino-2,2-dimethylpentane-1,3-diol (CAS 2228878-73-5) from personal care brands seeking alternatives to conventional humectants. Its dual functionality as both a moisturizer and pH adjuster addresses consumer demand for multifunctional ingredients, a trending topic in cosmetic science publications. Stability studies indicate excellent compatibility with peptide-based formulations, making it particularly valuable in the booming cosmeceutical sector.

Recent patent filings highlight innovative applications of this amino diol compound in biodegradable polymers, responding to environmental concerns about microplastic pollution. The compound's ability to form hydrogen-bonded networks suggests potential in self-healing materials – an area receiving substantial R&D investment. These developments align with search trends showing increased queries about eco-friendly material science solutions.

Quality control protocols for CAS 2228878-73-5 emphasize rigorous testing for residual solvents and heavy metals, reflecting industry shifts toward higher purity standards. Analytical methods including NMR spectroscopy and mass spectrometry confirm the compound's structural integrity, while thermal analysis (DSC) reveals favorable melting characteristics for formulation processing. These technical specifications address common manufacturer inquiries about material handling parameters.

The regulatory status of 5-amino-2,2-dimethylpentane-1,3-diol remains favorable in major markets, with no restrictions under REACH or TSCA frameworks. This regulatory clarity supports its adoption in global supply chains, particularly for companies seeking REACH-compliant ingredients. Safety assessments indicate no significant ecotoxicological concerns, making it suitable for green chemistry applications – a key consideration for environmentally conscious formulators.

Emerging research explores the compound's potential in enzyme stabilization, with preliminary data suggesting protective effects on therapeutic proteins. This application taps into the growing biologics market, where stabilization technologies command premium value. The diol's hydrogen bonding capacity may explain these effects, a hypothesis under investigation in several biopharmaceutical research programs.

Supply chain analytics indicate steady growth in 2228878-73-5 production capacity, with manufacturers adopting continuous flow chemistry to improve yield and sustainability. These process innovations respond to industry demands for cost-effective synthesis methods, frequently searched by process chemists. Technical bulletins now include detailed process safety assessments, reflecting heightened quality expectations in fine chemical procurement.

In formulation science, the compound's hygroscopic properties require specific handling protocols – a practical consideration addressed in recent technical datasheets. Its compatibility with common excipient systems makes it particularly valuable for solid dosage forms, where it can function as both active ingredient and formulation aid. These dual capabilities generate significant interest from pharmaceutical development teams optimizing combination therapies.

The scientific literature documents successful derivatization of 5-amino-2,2-dimethylpentane-1,3-diol to create chelating agents for metal catalysis, expanding its utility in industrial chemistry applications. These developments coincide with increased academic interest in multifunctional ligands, as evidenced by citation trends in chemical databases. The compound's structural flexibility enables diverse molecular modifications, making it a valuable template for medicinal chemistry programs.

Looking forward, CAS 2228878-73-5 demonstrates significant potential across multiple industries, from advanced materials to biopharmaceuticals. Its combination of synthetic accessibility and functional versatility positions it as a compound of continuing interest, particularly as research explores its structure-activity relationships in greater depth. The coming years will likely see expanded applications as formulation scientists and synthetic chemists continue to explore this versatile building block's full potential.